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Compound of Interest

Compound Name: Tanshinol B

Cat. No.: B1194493

This guide provides essential, procedural information for the safe handling, use, and disposal
of Tanshinol B, a bioactive phenolic acid derived from the roots of Salvia miltiorrhiza. The
following procedures are designed to ensure the safety of researchers, scientists, and drug
development professionals in a laboratory setting.

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety when handling Tanshinol B, particularly in
its solid form, the following PPE is mandatory:

o Eye and Face Protection: Wear tightly fitting safety goggles. For operations with a high risk
of splashing, a face shield (minimum 8 inches) should be worn in addition to goggles. All eye
and face protection must be approved under appropriate government standards such as
NIOSH (US) or EN 166 (EU)[1].

e Skin Protection:

o Gloves: Handle with chemical-resistant gloves, which must be inspected for integrity
before each use[1].

o Protective Clothing: A lab coat or an appropriate protective apron should be worn[2].

o Respiratory Protection: In situations where dust may be generated, such as weighing or
transferring the powder, work should be conducted in a fume hood or a well-ventilated area
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to keep airborne concentrations low. If a fume hood is not available, a NIOSH/MSHA-
approved respirator is necessary[2].

Operational and Disposal Plans
Operational Plan: Safe Handling and Storage

» Engineering Controls: Handle Tanshinol B in a well-ventilated area. The use of local
exhaust ventilation is highly recommended to control any potential airborne contaminants[?2].

e Precautions for Safe Handling:

o

Avoid contact with skin and eyes|[2].

[¢]

Avoid the inhalation of vapor, mist, or dust[1][2].

[¢]

Do not eat, drink, or smoke in areas where Tanshinol B is handled or stored[2].

o

Wash hands thoroughly after handling the compound[2].
o Conditions for Safe Storage:
o Keep containers tightly closed in a dry, cool, and well-ventilated place[1][2].

o Opened containers must be carefully resealed and kept upright to prevent leakage[1].

Emergency First Aid Procedures

o General Advice: In case of an accident or if you feel unwell, seek medical advice immediately
and show the Safety Data Sheet (SDS) to the attending physician[1].

« If Inhaled: Move the person to fresh air. If breathing is difficult, provide artificial respiration[2].

 In Case of Skin Contact: Immediately remove all contaminated clothing. Wash the affected
skin with soap and plenty of water[1][2].

e In Case of Eye Contact: Rinse the eyes cautiously with plenty of water for at least 15
minutes, removing contact lenses if present and easy to do so[2].
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« If Swallowed: Rinse the mouth with water. Do NOT induce vomiting. Never give anything by
mouth to an unconscious person[1].

Disposal Plan

o Waste Generation: All materials contaminated with Tanshinol B, including the compound
itself, should be considered hazardous waste.

o Containment and Cleanup: In case of a spill, prevent further leakage if it is safe to do so.
Soak up the spill with an inert absorbent material (e.g., sand, silica gel, acid binder, universal
binder, sawdust)[1].

o Disposal: Collect all waste in suitable, closed, and clearly labeled containers for disposal.
Dispose of the hazardous waste in accordance with local, state, and federal environmental
regulations. Do not allow the product to enter drains or waterways[1].

Data Presentation

The following tables summarize the available quantitative data for Tanshinol B.

Physical and Chemical Properties

CAS Number 189290-30-0[3]
Molecular Formula C18H1604[3]
Molecular Weight 296.32 g/mol [3]
Appearance Data not available
Solubility Data not available
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Toxicological Data

Specific LD50 or LC50 data for Tanshinol B are
not available. However, the SDS for Salvia

miltiorrhiza classifies it as Acute Toxicity 4

Acute Toxicity i .
(Oral), with an ATE of 500 mg/kg bodyweight[4].
This suggests that Tanshinol B may be harmful
if swallowed.

Skin Corrosion/Irritation Data not available

Serious Eye Damage/Irritation Data not available

Carcinogenicity Data not available

Experimental Protocols
General Protocol for Preparation of a Tanshinol B
Solution

This protocol outlines the steps for safely preparing a stock solution of Tanshinol B from its
powdered form.

e Preparation:
o Ensure the work area (preferably a chemical fume hood) is clean and uncluttered.
o Don all required PPE: safety goggles, chemical-resistant gloves, and a lab coat.

o Assemble all necessary equipment: an analytical balance, weigh paper or a weigh boat, a
spatula, a volumetric flask of the desired size, and the appropriate solvent.

e Weighing the Compound:
o Tare the analytical balance with the weigh paper or weigh boat.

o Carefully use the spatula to transfer the desired amount of Tanshinol B powder onto the
weigh paper. Perform this step slowly to minimize the generation of airborne dust.
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o Record the exact weight of the compound.

e Dissolving the Compound:

o Carefully transfer the weighed Tanshinol B powder into the volumetric flask. A funnel may
be used to prevent spillage.

o Add a small amount of the chosen solvent to the flask, enough to dissolve the powder.
Swirl the flask gently to aid dissolution.

o Once the powder is fully dissolved, add more solvent until the solution reaches the
calibration mark on the neck of the volumetric flask.

o Cap the flask and invert it several times to ensure the solution is homogeneous.
e Storage and Labeling:
o Transfer the prepared solution to an appropriate storage container if necessary.

o Clearly label the container with the name of the compound (Tanshinol B), the
concentration, the solvent used, the date of preparation, and your initials.

Mandatory Visualization
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Caption: A logical workflow for the safe laboratory handling of Tanshinol B.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Tanshinol B]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1194493#personal-protective-equipment-for-
handling-tanshinol-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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